Cas no 1804384-95-9 (2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1804384-95-9
• MF: C₈H₃BrClF₂NO₂S
• MW: 330.533725976944
• CID: 4985342
• Update Time: 2025-06-10

2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H3BrClF2NO2S/c9-6-4(3-13)1-2-5(8(11)12)7(6)16(10,14)15/h1-2,8H
• InChI Key： OCNZPEXMPXYOFH-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(F)F)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 3
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride

2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride: A Comprehensive Overview

The compound 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride, identified by the CAS number 1804384-95-9, is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl chloride group with bromine, cyano, and difluoromethyl substituents on a benzene ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and industrial applications.

The synthesis of 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride typically involves multi-step organic reactions, often starting from benzene derivatives and incorporating the sulfonyl chloride functionality through sulfonation and subsequent chlorination steps. The strategic placement of substituents on the benzene ring is crucial for achieving the desired reactivity and stability of the compound. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, contributing to its growing availability in research and commercial settings.

One of the most notable features of this compound is its versatility in chemical reactions. The sulfonyl chloride group is highly reactive, making it an excellent electrophile in nucleophilic aromatic substitution reactions. This property has been exploited in the development of novel materials, such as advanced polymers and coatings, where precise control over molecular architecture is essential. Additionally, the bromine and cyano groups provide opportunities for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

Recent studies have highlighted the potential of 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride in drug discovery and development. Its unique combination of functional groups allows for the creation of bioactive molecules with high specificity and potency. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular frameworks, including those with potential therapeutic applications in oncology and infectious diseases.

In terms of physical properties, this compound exhibits a high melting point due to the strong intermolecular forces arising from its polar functional groups. Its solubility in common organic solvents makes it suitable for use in various reaction conditions, while its stability under standard storage conditions ensures ease of handling and long-term usability.

The application of 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and green chemistry. For instance, its role as a precursor in the synthesis of environmentally friendly materials has garnered significant attention due to its ability to contribute to sustainable chemical processes.

In conclusion, 2-Bromo-3-cyano-6-(difluoromethyl)benzenesulfonyl chloride, with its unique structure and versatile reactivity, stands as a pivotal molecule in modern chemistry. Its continued exploration across diverse research domains underscores its importance as a valuable tool for advancing scientific knowledge and technological innovation.